Cas no 495415-74-2 (benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate)

• Product Name: benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate
• CAS No: 495415-74-2
• MF: C₁₅H₁₆FNO₂
• MW: 261.291447639465
• MDL: MFCD27986999
• CID: 869410
• PubChem ID: 87887385
• Update Time: 2025-06-08

benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-ethynyl-4-fluoro-, phenylmethyl ester
• benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate
• MFCD27986999
• SB11686
• 495415-74-2
• AKOS030229936
• benzyl 4-ethynyl-4-fluoro-piperidine-1-carboxylate
• SCHEMBL5748204
• DB-400698
• CS-0185024
• EN300-12721962
• benzyl4-ethynyl-4-fluoropiperidine-1-carboxylate
• PS-15405
• D96497
• benzyl4-ethynyl-4-fluoro-piperidine-1-carboxylate
• SY321103
• 1-Cbz-4-ethynyl-4-fluoropiperidine

• MDL： MFCD27986999
• Inchi： 1S/C15H16FNO2/c1-2-15(16)8-10-17(11-9-15)14(18)19-12-13-6-4-3-5-7-13/h1,3-7H,8-12H2
• InChI Key： GUSZYKICGPJATC-UHFFFAOYSA-N
• SMILES： FC1(C#C)CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 261.11658
• Monoisotopic Mass: 261.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Additional information on benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate

Introduction to benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate (CAS No. 495415-74-2)

Benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate (CAS No. 495415-74-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl ester group, an ethynyl moiety, and a fluorinated piperidine ring. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate molecule is synthesized through a series of well-defined chemical reactions, which involve the coupling of a benzyl alcohol derivative with a 4-ethynyl-4-fluoropiperidine carboxylic acid. The synthesis process is highly controlled to ensure the purity and structural integrity of the final product. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and minimal by-products, making it more accessible for research purposes.

In terms of its chemical properties, benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate exhibits notable solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). This solubility profile facilitates its use in various experimental setups, including cell culture studies and in vitro assays. Additionally, the compound's stability under different conditions has been extensively studied, ensuring its reliability in long-term experiments.

The biological activity of benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate has been the subject of numerous investigations. Research has shown that this compound possesses potent modulatory effects on specific neurotransmitter systems, particularly those involving serotonin and dopamine. These properties make it a promising candidate for the development of novel therapeutic agents targeting neurological disorders such as depression, anxiety, and Parkinson's disease.

One of the key areas of interest in the study of benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate is its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The ethynyl group in benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate can be designed to undergo selective cleavage by specific enzymes, releasing the active metabolite at the desired site of action. This approach can enhance the bioavailability and reduce the side effects associated with traditional drug delivery methods.

Recent studies have also explored the use of benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate in combination therapy. Combining this compound with other pharmacological agents has shown synergistic effects in preclinical models, suggesting its potential as an adjunctive treatment in complex diseases. For instance, when used alongside standard antidepressants or antipsychotics, benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate has demonstrated enhanced efficacy and improved patient outcomes.

The safety profile of benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate has been extensively evaluated through a series of toxicological studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, benzyl 4-ethynyl-4-fluoropiperidine-1-carboxylate (CAS No. 495415-74-2) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for advancing our understanding of neurotransmitter systems and developing innovative therapeutic strategies. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.